Cas no 933689-86-2 (2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid)

2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid structure
933689-86-2 structure
Product Name:2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
CAS No:933689-86-2
MF:C7H9N3O2
MW:167.165261030197
MDL:MFCD12198479
CID:1070231
PubChem ID:37134663
Update Time:2025-07-20

2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
    • 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride
    • 4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid(SALTDATA: 1.2HCl 1H2O 0.03N2H4)
    • 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid, AldrichCPR
    • MFCD12198479
    • EN300-138697
    • SCHEMBL16517359
    • 933689-86-2
    • AS-50160
    • O11123
    • AKOS006345316
    • 2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
    • FT-0684329
    • F8881-5397
    • 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylicacid
    • AKOS005174404
    • SCHEMBL5263474
    • 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
    • 2225144-21-6
    • 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
    • 1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-, hydrochloride
    • ALBB-013977
    • 2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
    • MDL: MFCD12198479
    • Inchi: 1S/C7H9N3O2/c11-7(12)6-4-3-8-2-1-5(4)9-10-6/h8H,1-3H2,(H,9,10)(H,11,12)
    • InChI Key: QOBHHBJTLXNTBW-UHFFFAOYSA-N
    • SMILES: OC(C1C2CNCCC=2NN=1)=O

Computed Properties

  • Exact Mass: 167.069476538g/mol
  • Monoisotopic Mass: 167.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 78Ų

2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid Pricemore >>

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Additional information on 2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

Recent Advances in the Study of 2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS: 933689-86-2): A Comprehensive Research Brief

The compound 2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS: 933689-86-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel heterocyclic compounds, particularly in the context of kinase inhibition and central nervous system (CNS) targeting.

Recent synthetic methodologies have optimized the production of 2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid, with a focus on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel multi-step synthesis pathway that achieved a 78% overall yield, significantly higher than previous methods. The study also emphasized the compound's stability under various pH conditions, making it a viable candidate for further pharmaceutical development. Additionally, advancements in green chemistry approaches have been applied to its synthesis, reducing the environmental impact of large-scale production.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as a kinase inhibitor. A 2024 preprint from BioRxiv reported that derivatives of 2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid exhibited selective inhibition of cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6, which are critical targets in cancer therapy. The study noted an IC50 value of 0.45 μM for CDK4 inhibition, suggesting promising antitumor activity. Furthermore, molecular docking simulations revealed strong binding interactions with the ATP-binding sites of these kinases, providing a structural basis for further optimization.

The compound's potential in CNS drug development has also been a focus of recent research. A 2023 study in ACS Chemical Neuroscience investigated its ability to cross the blood-brain barrier (BBB) and modulate GABAergic signaling. The results indicated that certain derivatives of 2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid could enhance GABA-A receptor activity, suggesting applications in treating anxiety and epilepsy. However, the study also highlighted the need for further pharmacokinetic studies to address challenges such as metabolic stability and bioavailability.

In conclusion, 2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS: 933689-86-2) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation have paved the way for its application in oncology and CNS disorders. Future research should focus on optimizing its pharmacokinetic properties and exploring its mechanism of action in greater detail. The compound's unique structural features and promising preliminary data make it a compelling candidate for further investigation in the pharmaceutical industry.

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